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Compound of Interest

Compound Name:
5-AMino-1-naphthol-3-sulfonic

Acid Hydrate

CAS No.: 1169703-04-1

Cat. No.: B1473776

Get Quote

Subject: 5-Amino-1-naphthol-3-sulfonic Acid (M-Acid) CAS Registry Number: 489-78-1

Document Type: Technical Reference Guide[1][2][3]

Molecular Architecture & Physicochemical Profile[2]
[3]
Structural Identity
M-acid (5-amino-1-naphthol-3-sulfonic acid) is a heterosubstituted naphthalene derivative

characterized by its trifunctional nature.[1][2][3] It possesses an electron-donating amino group

(-NH₂), a phenolic hydroxyl group (-OH), and an electron-withdrawing sulfonic acid group (-

SO₃H) arranged on a naphthalene scaffold.[1][2][3]

This specific substitution pattern (1, 3, 5) creates a unique electronic environment known as an

ambident nucleophile, where the molecule's reactivity can be toggled between the amine and

hydroxyl sites by manipulating the pH of the reaction medium.[3]
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Property Specification

IUPAC Name 5-amino-1-hydroxynaphthalene-3-sulfonic acid

Common Synonyms
M-Acid; 8-Amino-4-hydroxy-2-

naphthalenesulfonic acid

Molecular Formula C₁₀H₉NO₄S

Molecular Weight 239.25 g/mol

Appearance Grey to white crystalline powder

Solubility
Soluble in hot water; sparingly soluble in cold

water; soluble in alkalis

Acid-Base Character Zwitterionic in neutral solution; Amphoteric

Electronic Distribution & Tautomerism
In aqueous solution, M-acid exists in equilibrium between its neutral and zwitterionic forms.[1]

[2][3] The sulfonic acid group is strongly acidic (

), ensuring it is deprotonated at physiological and industrial pH ranges.[1][2] The amine and
hydroxyl groups provide secondary ionization points that dictate coupling orientation.[3]

Acidic Medium (pH < 4): The amino group is protonated (-NH₃⁺), deactivating the ring

towards electrophilic attack at the ortho-position relative to the amine.[1][2][3]

Alkaline Medium (pH > 9): The hydroxyl group deprotonates to the phenoxide (-O⁻), vastly

increasing electron density at the ortho- and para-positions relative to the oxygen.[1][2][3]

Synthetic Pathways & Process Chemistry[1][2][3][5]
The industrial synthesis of M-acid is a precision operation involving the selective partial

hydrolysis of naphthalene-polysulfonic acids.[1][2][3] The dominant route utilizes 1-

naphthylamine-5,7-disulfonic acid as the primary precursor.[1][2][3]

The Partial Alkali Fusion Protocol
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Unlike total fusion, which would convert all sulfonate groups to hydroxyls, the synthesis of M-

acid requires a controlled "baking" process to selectively hydrolyze the sulfonate group at the

5-position (relative to the amine at 1) while leaving the 3-position sulfonate intact.[1][2]

Step-by-Step Mechanism:
Precursor Preparation: Sulfonation of 1-naphthylamine-5-sulfonic acid (Laurent’s Acid) yields

1-naphthylamine-5,7-disulfonic acid.[1][2][3]

Caustic Fusion: The disulfonic acid is subjected to molten NaOH or concentrated NaOH

solution at elevated temperatures (170°C – 180°C).[1][3]

Selective Displacement: The sulfonate group at the peri position (position 5 relative to the

amine) is sterically and electronically more susceptible to nucleophilic aromatic substitution (

) by the hydroxide ion.[3]

Acidification: The resulting sodium salt is quenched in acid to precipitate the free M-acid.[1]

[2][3]

1-Naphthylamine-5-sulfonic Acid
(Laurent's Acid) 1-Naphthylamine-5,7-disulfonic Acid

Sulfonation
(Oleum) Alkali Fusion

(NaOH, 175°C, 16h)
Nucleophilic Subst. M-Acid

(5-amino-1-naphthol-3-sulfonic acid)

Acidification
(H2SO4)

Click to download full resolution via product page

Figure 1: Synthetic route from Laurent's Acid to M-Acid via selective alkali fusion.[1][2][3][4]

Reactivity Matrix: Azo-Coupling Mechanics
The primary utility of M-acid in drug discovery and dye chemistry (e.g., Direct Blue dyes) lies in

its ability to serve as a coupling component.[1][2][3] Its dual-nucleophilic character allows for

regioselective coupling.[1][2][3]

pH-Dependent Regioselectivity
The "Ambident Rule" for aminonaphthols dictates the site of electrophilic attack by diazonium

salts (
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).[1][2][3]

Pathway A (Alkaline Coupling):

Condition: pH 8–10 (Carbonate buffer).

Active Species: Phenoxide ion.[1][3][5]

Mechanism: The oxy-anion strongly activates the ring.[1][2][3]

Site of Attack:Ortho to the hydroxyl group (Position 2).

Result: o-Hydroxyazo dyes.[1][2]

Pathway B (Acidic Coupling):

Condition: pH 4–5 (Acetate buffer).

Active Species: Free amine (non-protonated fraction).[1]

Mechanism: The hydroxyl is not ionized; the amine directs.[3]

Site of Attack:Ortho to the amino group (Position 6, or 4 if 6 is blocked, though 6 is

preferred due to steric relief).[1][3]

Result: o-Aminoazo dyes.[1][2][3]

Critical Note: M-acid rarely forms bis-azo derivatives (coupling at both sites simultaneously)

due to the deactivating effect introduced after the first azo group is attached.[1][2][3]
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Figure 2: Regioselective coupling logic controlled by reaction pH.

Analytical Characterization Protocols
To validate the identity and purity of M-acid, the following multi-modal analysis is

recommended.

High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).[1][3]

Mobile Phase: Phosphate buffer (pH 3.0) : Acetonitrile (Gradient elution).[1][3]

Rationale: The acidic buffer suppresses the ionization of the sulfonic group, improving

peak shape and retention.

Detection: UV-Vis Diode Array at 254 nm (aromatic backbone) and 360 nm (naphthalene

conjugation).[1][2][3]

Purification Protocol (Recrystallization)
If technical grade M-acid (>85%) requires purification for pharmaceutical use:
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Dissolution: Dissolve 10g crude M-acid in 100mL boiling water containing 5g sodium

carbonate (converts to soluble sodium salt).

Filtration: Filter hot to remove insoluble mechanical impurities.[1][3]

Acidification: Slowly add concentrated HCl to the hot filtrate until pH < 2.

Crystallization: Cool slowly to 4°C. The zwitterionic acid form will precipitate as grey/white

needles.[1][3]

Wash: Wash with ice-cold water to remove excess salts.[1][2][3]

Safety & Handling (GHS Standards)
M-acid is an intermediate requiring strict safety protocols.[1][2] While less carcinogenic than its

non-sulfonated parent (naphthylamine), it is a potent irritant.

Hazard Class GHS Category H-Statement Precaution

Skin Corrosion Category 1B
H314: Causes severe

skin burns

Wear nitrile gloves

(0.11mm min)

Sensitization Category 1
H317: May cause

allergic skin reaction

Use localized exhaust

ventilation

Aquatic Toxicity Category 2
H411: Toxic to aquatic

life

Collect effluent; do not

drain

Emergency Protocol: In case of skin contact, immediate irrigation with water is required.[1][3][6]

[7][8][9] The sulfonic acid moiety makes the compound highly acidic; neutralization on skin is

not recommended due to exothermic risk—flush with copious water instead.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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